Cas no 2877659-29-3 (2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine)

• Product Name: 2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• CAS No: 2877659-29-3
• MF: C₁₉H₂₃F₃N₆
• MW: 392.421333551407
• CID: 5307852
• PubChem ID: 165433357
• Update Time: 2025-05-20

2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6790-3606
• 2877659-29-3
• AKOS040874553
• 2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine
• 2-(1-Piperidinyl)-4-[4-[5-(trifluoromethyl)-2-pyridinyl]-1-piperazinyl]pyrimidine

• Inchi： 1S/C19H23F3N6/c20-19(21,22)15-4-5-16(24-14-15)26-10-12-27(13-11-26)17-6-7-23-18(25-17)28-8-2-1-3-9-28/h4-7,14H,1-3,8-13H2
• InChI Key： MGZQWAUIEILFPR-UHFFFAOYSA-N
• SMILES： C1(N2CCCCC2)=NC=CC(N2CCN(C3=NC=C(C(F)(F)F)C=C3)CC2)=N1

Computed Properties

• Exact Mass: 392.19362925g/mol
• Monoisotopic Mass: 392.19362925g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 48.4Ų

Experimental Properties

• Density: 1.297±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 566.3±60.0 °C(Predicted)
• pka: 10.98±0.50(Predicted)

Additional information on 2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine

Introduction to 2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS No. 2877659-29-3) and Its Emerging Applications in Modern Medicinal Chemistry

The compound 2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine (CAS No. 2877659-29-3) represents a significant advancement in the field of medicinal chemistry, particularly in the design and development of novel therapeutic agents. This heterocyclic molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential pharmacological properties and its role in addressing complex biological targets.

At the core of this compound's structure lies a pyrimidine scaffold, which is a cornerstone in medicinal chemistry due to its prevalence in numerous bioactive molecules. The pyrimidine ring is further functionalized with substituents that enhance its binding affinity and selectivity towards specific biological targets. Specifically, the presence of a piperidin-1-yl group at the 2-position and a 4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl moiety at the 4-position introduces unique electronic and steric properties that modulate its interactions with biological systems.

The trifluoromethyl group, a key feature of the compound, is renowned for its ability to enhance metabolic stability and binding affinity. This modification has been strategically incorporated into the pyridine ring to improve the compound's pharmacokinetic profile. Additionally, the piperazine moiety contributes to the molecule's solubility and bioavailability, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high precision. Molecular docking studies have revealed that 2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine exhibits strong binding interactions with enzymes and receptors involved in critical biological pathways. These interactions are primarily mediated by hydrogen bonding, hydrophobic interactions, and π-stacking effects, which are finely tuned by the structural features of the molecule.

In clinical research, this compound has shown promise in preclinical studies as a potential therapeutic agent for various diseases. Its ability to modulate key signaling pathways has led to investigations into its efficacy against conditions such as cancer, neurodegenerative disorders, and inflammatory diseases. The pyrimidine-based structure allows for selective targeting of disease-causing proteins, minimizing off-target effects and improving overall therapeutic outcomes.

The synthesis of 2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only enhance production scalability but also contribute to the compound's overall quality.

One of the most compelling aspects of this compound is its versatility in drug design. The modular nature of its structure allows for easy modifications at various positions, enabling medicinal chemists to explore a wide range of analogs with tailored pharmacological properties. This flexibility is particularly valuable in optimizing drug candidates for clinical trials.

The role of computational modeling in understanding the pharmacological behavior of 2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl}pyrimidine cannot be overstated. Advanced algorithms and machine learning techniques have been utilized to predict how different structural modifications will impact its biological activity. These predictions guide experimental design and accelerate the discovery process, reducing the time required to bring new drugs to market.

Furthermore, recent studies have highlighted the importance of understanding how environmental factors influence the efficacy of such compounds. Investigations into pH dependence and solvent effects have provided insights into how these factors can modulate binding affinity and bioavailability. Such findings are crucial for optimizing formulations and improving therapeutic delivery systems.

The future prospects for 2-(piperidin-1-yl)-4-{4-[5-(trifluoromethyl)pyridin-2-y l] piperazin -1 - y l} pyrimidine are promising, with ongoing research focusing on enhancing its therapeutic potential through structural optimization and clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield novel derivatives with improved efficacy and safety profiles.

In conclusion, 2 -( piperidin - 1 - yl ) - 4 - { 4 - [ 5 - ( trifluoromethyl ) pyridin - 2 - yl ] piperazin - 1 - yl } pyrimidine ( CAS No . 2877659 - 29 - 3 ) stands as a testament to the ingenuity of modern medicinal chemistry . Its complex structure , coupled with its promising pharmacological properties , makes it a valuable tool in the quest for new therapeutic agents . As research continues , this compound is poised to play a significant role in addressing some of today's most challenging medical conditions .